Cas no 232951-83-6 (tert-butyl 2-chloropyridine-3-carboxylate)

tert-butyl 2-chloropyridine-3-carboxylate structure
232951-83-6 structure
Product Name:tert-butyl 2-chloropyridine-3-carboxylate
CAS No:232951-83-6
MF:C10H12ClNO2
MW:213.660781860352
MDL:MFCD18434485
CID:851337
PubChem ID:11195236
Update Time:2025-04-19

tert-butyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-chloronicotinate
    • 3-Pyridinecarboxylic acid, 2-chloro-, 1,1-dimethylethyl ester
    • tert-butyl 2-chloropyridine-3-carboxylate
    • AK-91952
    • ANW-25094
    • BD229227
    • CTK8B1257
    • KB-260302
    • CS-0130057
    • DTXSID20458342
    • BKRYJISKTILWAE-UHFFFAOYSA-N
    • AS-44103
    • SCHEMBL2659360
    • Z1160860781
    • MFCD18434485
    • 232951-83-6
    • t-Butyl 2-chloronicotinate
    • SY211534
    • tert-Butyl2-chloronicotinate
    • AKOS013152472
    • EN300-260973
    • DB-361617
    • MDL: MFCD18434485
    • Inchi: 1S/C10H12ClNO2/c1-10(2,3)14-9(13)7-5-4-6-12-8(7)11/h4-6H,1-3H3
    • InChI Key: BKRYJISKTILWAE-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 213.0556563g/mol
  • Monoisotopic Mass: 213.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 275.6±20.0 ºC (760 Torr),
  • Flash Point: 120.5±21.8 ºC,
  • Solubility: Very slightly soluble (0.94 g/l) (25 º C),

tert-butyl 2-chloropyridine-3-carboxylate Security Information

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